Cas no 119670-11-0 (Desmethylraclopride)

Desmethylraclopride Properties

Names and Identifiers

• (S)-3,5-Dichloro-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dihydroxybenzamide
• (S)-O-Desmethylraclopride
• (S)-O-DESMETHYLRACLOPRIDE, PRECURSOR FOR [11C] RACLOPRIDE
• 3,5-dichloro-N-[(1-ethylpyrrolidin-2-yl)methyl]-2,6-dihydroxybenzamide
• Benzamide,3,5-dichloro-N-[[(2S)-1-ethyl-2-pyrrolidinyl]methyl]-2,6-dihydroxy-
• Desmethylraclopride
• (S)-3,5-Dichloro-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2,6-dihydroxybenzamide
• (S)-3,5-DICHLORO-N-[(1-ETHYL-2-PYRROLIDINYL)METHYL]-2,6-DIHYDROXY-BENZAMIDE
• Benzamide,3,5-dichloro-N-[[(2S)-1-ethyl-2-pyrrolidinyl]methyl]-2,6-dihydroxy
• nor-raclopride
• O-desmethylraclopride
• (S)-(+)-O-desmethylraclopride
• BENZAMIDE, 3,5-DICHLORO-N-[(1-ETHYL-2-PYRROLIDINYL)METHYL]-2,6-DIHYDROXY-, (S)-
• Desmethylraclopride, 98% (CP)
• D4134
• 3,5-Dichloro-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2,6-dihydroxybenzamide
• (s)-(-)-3,5-dichloro-N-((1-ethyl-2-pyrrolidinyl)methyl)-2,6-dihydroxy benzamide
• N-[
• MFCD02179385
• BS-43854
• CS-0453711
• T70136
• 119670-11-0
• J-004171
• Benzamide, 3,5-dichloro-N-[[(2S)-1-ethyl-2-pyrrolidinyl]methyl]-2,6-dihydroxy-
• DB-236489
• 3,5-DICHLORO-N-{[(2S)-1-ETHYLPYRROLIDIN-2-YL]METHYL}-2,6-DIHYDROXYBENZAMIDE
• O-DESMETHYLRACLOPRIDE
• +Expand

• MDL： MFCD02179385
• InChIKey： DPQOMEPZWBXAMA-QMMMGPOBSA-N
• Inchi： 1S/C14H18Cl2N2O3/c1-2-18-5-3-4-8(18)7-17-14(21)11-12(19)9(15)6-10(16)13(11)20/h6,8,19-20H,2-5,7H2,1H3,(H,17,21)/t8-/m0/s1
• SMILES： ClC1C([H])=C(C(=C(C=1O[H])C(N([H])C([H])([H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])[H])=O)O[H])Cl

Computed Properties

• Exact Mass: 332.06900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 332.0694478g/mol
• Heavy Atom Count: 21
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8

Experimental Properties

• LogP: 2.94750
• PSA: 72.80000
• Melting Point: 221.0 to 225.0 deg-C
• Solubility: H2O: 10 mg/mL

Desmethylraclopride Security Information

• WGK Germany：3
• Safety Instruction： 26-39
• Dangerous goods sign： Xn
• Risk Phrases： 22-41

Desmethylraclopride Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%